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Indene-C60 bis-adduct (ICBA) and its C70 analogue (IC70BA) have emerged as promising
acceptor materials in organic photovoltaics (OPVs), offering a pathway to higher open-circuit
voltages (Voc) compared to traditional fullerene derivatives. However, the synthesis of ICBA
results in a mixture of regioisomers, each exhibiting distinct electrochemical and physical
properties that significantly influence device performance. This guide provides a comparative
analysis of ICBA isomers, supported by experimental data, to aid researchers in selecting and
optimizing acceptor materials for high-efficiency solar cells.

Performance Comparison of ICBA Isomers

The separation of ICBA isomer mixtures into individual fractions has been shown to be crucial
for maximizing device efficiency. The photovoltaic performance of solar cells is highly
dependent on the specific isomer used as the electron acceptor. Below is a summary of key
performance parameters for different ICBA isomers and mixtures.
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Key Findings:

e |somer Purity Matters: The separation of ICBA into its constituent isomers can lead to a

significant enhancement in power conversion efficiency. For instance, two separated IC70BA
isomers exhibited PCEs of 2.80% and 3.18%, respectively, when blended with P3HT.
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e Enhanced Performance in Perovskites: The use of a specific isomer, ICBA-tran3, in wide-
bandgap perovskite solar cells resulted in a remarkable PCE of up to 18.5% and a high Voc
of 1.21 V. This is a substantial improvement over devices using an unseparated ICBA

mixture.

e Morphology and Packing: The spatial orientation of the indene groups on the fullerene cage
affects the molecular packing of the acceptor and its blend with the donor polymer. This, in
turn, influences the morphology of the active layer and the charge transport properties of the
device.

Experimental Protocols
Synthesis and Separation of ICBA Isomers

Synthesis: ICBA is typically synthesized via a Diels-Alder cycloaddition reaction.

e Reaction Setup: C60 or C70 is reacted with an excess of indene in a high-boiling point
solvent such as 1,2-dichlorobenzene.

e Heating: The reaction mixture is heated to a high temperature (e.g., 180°C) for an extended
period (e.g., 48-72 hours) under an inert atmosphere.

 Purification: After the reaction, the crude product is purified by flash chromatography on a
silica gel column using a solvent mixture like toluene/cyclohexane to remove unreacted
starting materials and monoadducts.

Separation: The resulting mixture of ICBA regioisomers can be separated using high-
performance liquid chromatography (HPLC).

e Column: A specialized column, such as a Buckyprep or Cosmosil column, is used.
e Eluent: A suitable solvent, typically toluene, is used as the mobile phase.

o Fraction Collection: The different isomers are collected as they elute from the column at
different retention times.

e Analysis: The purity and identity of the separated isomers are confirmed using techniques
like 1H NMR, 13C NMR, and UV-Vis spectroscopy.
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Fabrication of Organic Solar Cells (P3HT:ICBA)

A common device architecture for P3HT:ICBA solar cells is
ITO/PEDOT:PSS/P3HT:ICBA/Cal/Al.

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned
in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The
substrates are then dried with a stream of nitrogen and treated with UV-ozone for 15 minutes
to improve the surface wettability.

Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-ethylenedioxythiophene)
polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrate. The film
is then annealed at a specific temperature (e.g., 140°C) for a set time (e.g., 10 minutes) in a
nitrogen-filled glovebox.

Active Layer Deposition: A solution of P3HT and the desired ICBA isomer (or mixture) in a
solvent like chlorobenzene or o-dichlorobenzene is prepared, typically in a 1:1 weight ratio.
This active layer solution is then spin-coated on top of the PEDOT:PSS layer. The film is
subsequently annealed to optimize the morphology of the bulk heterojunction. Annealing
conditions can vary, for example, at 150°C for 10 minutes.

Cathode Deposition: A bilayer cathode of Calcium (Ca) followed by Aluminum (Al) is
thermally evaporated onto the active layer under high vacuum (e.g., < 10-6 Torr). The
thickness of Ca is typically around 20-30 nm, and Al is around 80-100 nm.

Encapsulation: The completed device is encapsulated to protect it from atmospheric
degradation.

Characterization

The performance of the fabricated solar cells is characterized under standard testing
conditions.

o Current Density-Voltage (J-V) Measurement: The J-V characteristics are measured under
simulated AM 1.5G solar illumination at 100 mW/cm2 using a solar simulator. From the J-V
curve, the key photovoltaic parameters (Voc, Jsc, FF, and PCE) are extracted.
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o External Quantum Efficiency (EQE): EQE measurements are performed to determine the
ratio of collected charge carriers to incident photons at different wavelengths.

o Morphological Analysis: The morphology of the active layer blend is investigated using
techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy
(TEM) to understand the phase separation and domain sizes.

Experimental Workflow and Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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